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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the environmental fate of

2,3',4,4',5-Pentachlorobiphenyl (PCB 118), a persistent organic pollutant (POP) of significant

concern. This document, intended for researchers, scientists, and environmental health

professionals, synthesizes key data on its physicochemical properties, environmental

partitioning, degradation pathways, and bioaccumulation potential. Detailed experimental

protocols and visual representations of core processes are included to facilitate a deeper

understanding of this compound's behavior in the ecosystem.

Physicochemical Properties of PCB 118
PCB 118 is a pentachlorobiphenyl congener with the chemical formula C₁₂H₅Cl₅. Its structure

and properties contribute to its environmental persistence and lipophilicity. The lipophilic nature

of PCBs allows them to readily partition into fatty tissues of organisms, leading to

bioaccumulation.[1] The physicochemical characteristics of PCB 118 are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₂H₅Cl₅

Molar Mass 326.4 g/mol

CAS Number 31508-00-6

Melting Point 108 °C [2]

Water Solubility 0.0134 mg/L at 20 °C [2]

Vapor Pressure 8.97 x 10⁻⁶ mmHg at 25 °C [2]

3.469 x 10⁻² Pa at 25°C [3]

Log Kow (Octanol-Water

Partition Coefficient)
7.12 [2]

6.40 ± 0.30 [4]

6.66 [4]

Log Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
4.610 [3]

Environmental Partitioning and Long-Range
Transport
The low water solubility and vapor pressure of PCB 118, coupled with its high Log Kow, dictate

its movement and distribution in the environment.[2][5][6] PCBs, in general, are strongly sorbed

to soils and sediments due to their low water solubility and high octanol-water partition

coefficients.[7] This tendency to attach to particulate matter allows for their transport over long

distances in the atmosphere, leading to their global distribution, even in remote areas far from

original sources.[6] Lighter PCB congeners are generally transported further from their source

of contamination.

The partitioning of PCB 118 between environmental compartments is a critical aspect of its

fate. The Henry's Law Constant (HLC) governs the air-water exchange. For many PCB

congeners, HLCs range from 5.6 to 21.8 Pa m³/mol.[8]
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Persistence and Degradation
PCB 118 is highly resistant to degradation, leading to its long-term persistence in the

environment.[9] Its half-life varies significantly depending on the environmental medium and the

prevailing conditions.

Environmental
Compartment

Half-Life (t½) Conditions Reference

Anaerobic Sediment 6.8 years
New Bedford Harbor,

CT
[10]

Sediment 10 years Hudson River [10]

Soil Years to decades General [9]

Humans (Blood) 4.5 - 5.5 years
In children with above-

median exposure
[11]

7.50 - 14.01 years
Age-dependent

(increasing with age)
[12]

9.8 months Yu-Cheng victims [13]

Abiotic Degradation: Photodegradation
Photodegradation is a potential abiotic pathway for the breakdown of PCBs. This process

involves the absorption of light energy, which can lead to the cleavage of carbon-chlorine

bonds. Studies have shown that PCB 118 exhibits a notable photolysis rate constant,

suggesting it can be degraded by sunlight. The efficiency of photodegradation is influenced by

factors such as the presence of sensitizers and the environmental matrix.

Experimental Protocol: Determination of PCB Photodegradation Rate

A common method to determine the photodegradation rate of PCBs involves the following

steps:

Sample Preparation: A solution of PCB 118 in a suitable solvent (e.g., hexane or a

water/acetonitrile mixture) is prepared. For studies in more environmentally relevant
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matrices, PCBs can be adsorbed onto suspended particles.

Irradiation: The sample is exposed to a light source, either natural sunlight or a laboratory

lamp with a specific wavelength output (e.g., UV light). Control samples are kept in the dark

to account for any non-photolytic degradation.

Sample Analysis: At regular time intervals, aliquots of the irradiated and control samples are

taken. The concentration of PCB 118 is quantified using gas chromatography with an

electron capture detector (GC-ECD) or mass spectrometry (GC-MS).

Rate Constant Calculation: The degradation rate is typically modeled using pseudo-first-

order kinetics. The natural logarithm of the concentration of PCB 118 is plotted against time,

and the negative of the slope of the resulting line gives the photodegradation rate constant.
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Simplified photodegradation pathway of PCB 118.

Biotic Degradation
Microbial degradation is a key process in the breakdown of PCBs in the environment. This can

occur under both anaerobic and aerobic conditions.

Anaerobic Reductive Dechlorination: In anoxic environments like sediments, anaerobic bacteria

can use PCBs as electron acceptors, removing chlorine atoms from the biphenyl structure. This

process, known as reductive dechlorination, is particularly important for highly chlorinated

PCBs. The removal of chlorine atoms makes the resulting lesser-chlorinated congeners more

susceptible to aerobic degradation.

Aerobic Degradation: In the presence of oxygen, aerobic bacteria can break down less

chlorinated PCBs. The degradation is typically initiated by a dioxygenase enzyme, which
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introduces hydroxyl groups onto the biphenyl rings. This is followed by ring cleavage and

further metabolism, ultimately leading to mineralization (conversion to CO₂, H₂O, and Cl⁻).

Experimental Protocol: Assessing Microbial Degradation of PCBs in Soil/Sediment

Microcosm Setup: Soil or sediment samples are placed in microcosms (e.g., sealed flasks).

The samples can be spiked with a known concentration of PCB 118.

Incubation: The microcosms are incubated under controlled conditions (temperature,

moisture, and oxygen levels for aerobic studies; anoxia for anaerobic studies). For anaerobic

studies, an inert gas like nitrogen is often used to purge oxygen.

Sampling and Extraction: At specified time points, subsamples of the soil or sediment are

taken. PCBs are extracted from the samples using an appropriate solvent (e.g.,

hexane/acetone mixture) through methods like Soxhlet extraction or pressurized fluid

extraction.

Analysis: The extracted PCBs and their potential degradation products are analyzed by GC-

MS or GC-ECD.

Degradation Rate Calculation: The decrease in the concentration of PCB 118 over time is

used to calculate the biodegradation rate and half-life.
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Sequential anaerobic and aerobic microbial degradation of PCBs.

Bioaccumulation and Biomagnification
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Due to its high lipophilicity, PCB 118 readily bioaccumulates in the fatty tissues of organisms.[1]

This process involves the net uptake of the chemical from the environment (water, sediment,

and food) at a rate faster than it can be eliminated. Bioconcentration factors (BCFs) for PCBs in

aquatic organisms can range from 500 to over 300,000 depending on the congener and

species.[7]

Biomagnification is the process whereby the concentration of a contaminant increases at

successively higher levels in a food web.[14] Organisms at the top of the food chain, such as

predatory fish, birds, and marine mammals, can accumulate very high levels of PCBs.[14]

Studies have shown that PCB 118 is among the congeners that are biomagnified in aquatic

and terrestrial food webs.[15]

Experimental Protocol: Determination of Bioaccumulation and Biomagnification Factors

Field Sampling: Samples of various organisms representing different trophic levels within a

specific food web are collected from a contaminated site. Samples of water, sediment, and/or

soil are also collected to determine environmental concentrations.

Sample Preparation and Analysis: The collected organisms are identified, and tissues (e.g.,

muscle, liver, adipose) are dissected. Samples are analyzed for their lipid content and PCB

concentrations, typically using extraction followed by GC-MS.

Trophic Level Determination: The trophic level of each organism is often determined by

analyzing the stable isotope ratios of nitrogen (δ¹⁵N).

Calculation of Factors:

Bioaccumulation Factor (BAF): The concentration of PCB 118 in an organism divided by

its concentration in the surrounding environment (e.g., water).

Biomagnification Factor (BMF): The lipid-normalized concentration of PCB 118 in a

predator divided by the lipid-normalized concentration in its prey.

Trophic Magnification Factor (TMF): Determined from the slope of the linear regression of

the logarithm of the lipid-normalized PCB concentration against the trophic level (δ¹⁵N) for

all organisms in the food web. A TMF greater than 1 indicates biomagnification.
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Biomagnification of PCB 118 through an aquatic food web.

Metabolism in Organisms
In vertebrates, PCBs can be metabolized by the cytochrome P450 enzyme system. The rate

and products of metabolism are highly dependent on the congener's structure. For PCB 118,

metabolism can lead to the formation of hydroxylated metabolites (OH-PCBs). These
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metabolites can sometimes be more toxic than the parent compound and may be retained in

the blood.

Conclusion
PCB 118 is a persistent, bioaccumulative, and toxic compound that poses a long-term risk to

ecosystems and human health. Its physicochemical properties facilitate its transport across the

globe and its accumulation in food webs. While natural degradation processes such as

photodegradation and microbial action do occur, they are generally slow. A thorough

understanding of the environmental fate of PCB 118 is crucial for developing effective risk

assessment and remediation strategies for contaminated sites. Continued research into the

factors influencing its persistence and toxicity is essential for protecting environmental and

public health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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